Cas no 63347-56-8 (Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride)

Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride structure
63347-56-8 structure
Product Name:Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride
CAS No:63347-56-8
MF:C23H32ClN3S
MW:418.038283348084
CID:390189
PubChem ID:71372863
Update Time:2025-04-19

Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride Chemical and Physical Properties

Names and Identifiers

    • Phenothiazin-5-ium, 3-(dimethylamino)-7-(methyloctylamino)-, chloride
    • dimethyl-[7-[methyl(octyl)amino]phenothiazin-3-ylidene]azanium,chloride
    • DTXSID50795712
    • N,N-Dimethyl-7-[methyl(octyl)amino]-3H-phenothiazin-3-iminium chloride
    • 63347-56-8
    • Inchi: 1S/C23H32N3S.ClH/c1-5-6-7-8-9-10-15-26(4)19-12-14-21-23(17-19)27-22-16-18(25(2)3)11-13-20(22)24-21;/h11-14,16-17H,5-10,15H2,1-4H3;1H/q+1;/p-1
    • InChI Key: VITUPDAJPNUTDR-UHFFFAOYSA-M
    • SMILES: [Cl-].S1C2=C/C(/C=CC2=NC2=CC=C(C=C12)N(C)CCCCCCCC)=[N+](\C)/C

Computed Properties

  • Exact Mass: 417.2005469g/mol
  • Monoisotopic Mass: 417.2005469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 628
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.9Ų
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